Cas no 203866-13-1 ((2S,4S)-1-tert-butoxycarbonyl-4-fluoro-pyrrolidine-2-carboxylic acid)

• Product Name: (2S,4S)-1-tert-butoxycarbonyl-4-fluoro-pyrrolidine-2-carboxylic acid
• CAS No: 203866-13-1
• MF: C₁₀H₁₆FNO₄
• MW: 233.236746788025
• MDL: MFCD04973957
• CID: 66676
• PubChem ID: 2756017
• Update Time: 2025-04-18

(2S,4S)-1-tert-butoxycarbonyl-4-fluoro-pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-1-(tert-Butoxycarbonyl)-4-fluoropyrrolidine-2-carboxylic acid
• N-t-BOC-cis-4-Fluoro-L-proline
• Boc-cis-4-fluoro-Pro-OH
• (2S,4S)-Boc-4-fluoro-pyrrolidine-2-carboxylic acid
• (2S,4S)-4-Fluoro-1-tert-butoxycarbonyl-pyrrolidine-2-carboxylic acid
• N-BOC-cis-4-fluoro-L-proline
• (2S,4S)-1-(tert-Butoxycarbonyl)-4-fluoro-2-pyrrolidinecarboxylic Acid
• Boc-cis-4-F-L-Pro-OH
• Boc-cis-4-Fluoro-L-proline
• (2S,4S)-1-Boc-4-fluoro-2-py
• (2S,4S)-N-Boc-4-fluoroproline
• (4S)-1-(tert-butoxycarbonyl)-4-fluoro-L-proline
• 1-(tert-butoxycarbonyl)-(4S)-fluoro-(2S)-pyrrolidinylcarboxylic
• 1-(tert-butoxycarbonyl)-(4S)-fluoropyrrolidine-(2S)-carboxylic acid
• BOC-CIS-PRO(4-F)-OH
• BOC-FLP-OH
• N-(tert-Butoxycarbonyl)-cis-4-fluoro-L-proline
• N-tert-butoxycarbonyl-cis-4-fluoro-L-proline
• Boc-cis-L-4-Fluoroproline
• (2S,4S)-1-Boc-4-fluoro-2-pyrrolidinecarboxylic Acid
• (2S,4S)-1-[(tert-butoxy)carbonyl]-4-fluoropyrrolidine-2-carboxylic acid
• (2S,4S)-4-fluoro-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
• C10H16FNO4
• (2S,4S)-4-Fluoro-N-
• (2S,4S)-1-tert-butoxycarbonyl-4-fluoro-pyrrolidine-2-carboxylic acid
• MFCD04973957
• 203866-13-1
• (4S)-1-tert-Butoxycarbonyl-4-fluoro-L-proline
• DTXCID6029098
• DS-16680
• A4435
• B3178
• YGWZXQOYEBWUTH-BQBZGAKWSA-N
• (2S,4S)-1-(tert-Butoxycarbonyl)-4-fluoropyrrolidine-2-carboxylicacid
• CS-W003222
• N-tert-Boc-cis-4-fluoro-L-proline
• NCGC00260359-01
• AKOS005063318
• (2S,4S)-4-FLUORO-PYRROLIDINE-1,2-DICARBOXYLIC ACID 1-TERT-BUTYL ESTER
• N-Boc-cis-4-fluoro-L-proline, 97%
• 1,2-Pyrrolidinedicarboxylic acid, 4-fluoro-, 1-(1,1-dimethylethyl) ester, (2S,4S)-
• (4S)-1-(tert-butoxy carbonyl)-4-fluoro-L-proline
• AU-004/43497116
• (2S,4S)-1-tert-butoxycarbonyl-4-fluoropyrrolidine-2-carboxylic acid
• DTXSID4049242
• boc-4-(s)-fluoroproline
• AM20090156
• AKOS015892910
• HY-W003222
• (4S)-1-{[(1,1-dimethylethyl)oxy]carbonyl}-4-fluoro-L-proline
• (2S,4S)-4-Fluoro-N-Boc-Pyrrolidine-2-carboxylic acid
• cis-Boc-4-F-L-Pro-OH
• 1-(tert-butoxycarbonyl)-4-fluoroproline
• CHEMBL3187987
• Tox21_202813
• (4s)-n-tert-butoxycarbonyl-4-fluoro-l-proline
• (2S,4S)-N-Boc-4-fluoropyrrolidine-2-carboxylic acid
• CAS-203866-13-1
• (2S,4S)-1-(Boc)-4-fluoropyrrolidine-2-carboxylic acid
• EN300-259444
• SCHEMBL192921
• BB 0260227
• Q-103492
• N-tert-Butoxycarbonyl-(2S,4S)-4-fluoroproline
• (2S,4S)-1-(tert-Butoxycarbonyl)-4-fluoro-2- pyrrolidinecarboxylic Acid
• DB-001408

• MDL： MFCD04973957
• Inchi： 1S/C10H16FNO4/c1-10(2,3)16-9(15)12-5-6(11)4-7(12)8(13)14/h6-7H,4-5H2,1-3H3,(H,13,14)/t6-,7-/m0/s1
• InChI Key： YGWZXQOYEBWUTH-BQBZGAKWSA-N
• SMILES： F[C@@H]1CN(C(=O)OC(C)(C)C)[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 233.10600
• Monoisotopic Mass: 233.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 66.8

Experimental Properties

• Color/Form: White or cream powder
• Density: 1.24
• Melting Point: 162°C(lit.)
• Boiling Point: 346℃ at 760 mmHg
• Flash Point: 163℃
• Refractive Index: -57 ° (C=1, MeOH)
• PSA: 66.84000
• LogP: 1.35640
• Solubility: Not determined
• Optical Activity: [α]22/D −71.0±5°, c = 1 in chloroform

(2S,4S)-1-tert-butoxycarbonyl-4-fluoro-pyrrolidine-2-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives